Cas no 1389902-63-9 ((S)-1-(3-chloro-5-methylphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: (S)-1-(3-chloro-5-methylphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 1389902-63-9
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 5581267
• PubChem ID: 130743114
• Update Time: 2023-08-10

(S)-1-(3-chloro-5-methylphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-chloro-5-methylphenyl)-2,2-dimethylpropan-1-amine
• Benzenemethanamine, 3-chloro-α-(1,1-dimethylethyl)-5-methyl-, (αS)-
• 1389902-63-9

• Inchi： 1S/C12H18ClN/c1-8-5-9(7-10(13)6-8)11(14)12(2,3)4/h5-7,11H,14H2,1-4H3/t11-/m1/s1
• InChI Key： PQCFTZBBNOJFPX-LLVKDONJSA-N
• SMILES： ClC1C=C(C)C=C(C=1)[C@H](C(C)(C)C)N

Computed Properties

• Exact Mass: 211.1127773g/mol
• Monoisotopic Mass: 211.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 281.0±25.0 °C(Predicted)
• pka: 9.68±0.10(Predicted)